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A comprehensive guide for researchers, scientists, and drug development professionals.

Senior Application Scientist Note: Upon a thorough investigation of the topic "5-
Phenoxythiophene-2-carboxylic acid,” it has been determined that there is a significant lack
of available scientific literature, supplier information, and a registered CAS number for this
specific chemical entity. The search results consistently point towards two distinct but similarly
named compounds: 5-Phenylthiophene-2-carboxylic acid and 5-(Phenoxymethyl)thiophene-2-
carboxylic acid.

Given the high degree of similarity in nomenclature, it is plausible that "5-Phenoxythiophene-
2-carboxylic acid" may be a trivial name, a novel, uncharacterized compound, or a potential
misnomer for one of these related structures.

This guide will, therefore, focus on the well-documented and commercially available 5-
Phenylthiophene-2-carboxylic acid (CAS: 19163-24-7), as it is the most probable compound of
interest for researchers in this field. Should your interest lie specifically with the phenoxy-linked
compound, we recommend further investigation into its synthesis and characterization, as it
appears to be a novel area of chemical research.
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Technical Guide: 5-Phenylthiophene-2-carboxylic
acid
Introduction

5-Phenylthiophene-2-carboxylic acid is a bifunctional organic molecule that incorporates both a
thiophene and a phenyl ring system.[1][2] This structural motif is of significant interest in
medicinal chemistry and materials science. The thiophene ring, a sulfur-containing heterocycle,
is a well-known bioisostere for the benzene ring and is a common scaffold in a multitude of
pharmaceuticals. The carboxylic acid group provides a handle for further chemical
modifications, such as the formation of amides and esters, and can also participate in crucial
hydrogen bonding interactions with biological targets. Thiophene derivatives, in general, are
widely utilized in the synthesis of pharmaceuticals, pesticides, dyes, and polymers.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 5-Phenylthiophene-2-carboxylic acid is
presented in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value Source
CAS Number 19163-24-7 [1][21[3]
Molecular Formula C11Hs02S [1][2]
Molecular Weight 204.24 g/mol [1112]
Appearance Solid, powder, or crystals [4]
Melting Point 186-190°C [3]
Boiling Point 393.6°C at 760 mmHg [3]
Storage Temperature 4°C, protect from light [3]
SMILES C1=CC=C(C=C1)C2=CC=C(S o]
2)C(=0)0
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Chemical Structure

The chemical structure of 5-Phenylthiophene-2-carboxylic acid is depicted below. The
numbering of the thiophene ring begins at the sulfur atom and proceeds towards the carboxylic
acid substituent.

Caption: 2D structure of 5-Phenylthiophene-2-carboxylic acid.

Synthesis Protocols

The synthesis of 5-Phenylthiophene-2-carboxylic acid can be achieved through several routes.
A common laboratory-scale synthesis involves the hydrolysis of its corresponding methyl ester.

Protocol: Hydrolysis of 2-methoxycarbonyl-5-phenylthiophene[1]

o Materials:

o

2-methoxycarbonyl-5-phenylthiophene

o

Methanol (MeOH)

[¢]

Tetrahydrofuran (THF)

o

1 N Sodium Hydroxide (NaOH) aqueous solution

o

1 N Hydrochloric Acid (HCI)

Deionized water

o

e Procedure:

o Dissolve 2-methoxycarbonyl-5-phenylthiophene (1 equivalent) in a mixture of methanol
and tetrahydrofuran.

o To the stirred solution, add 1 N aqueous sodium hydroxide.

o Continue stirring the reaction mixture at room temperature for approximately 2 hours.
Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).
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o Upon completion of the reaction, slowly add 1 N hydrochloric acid to the mixture to acidify
it.

o A solid precipitate of 5-Phenylthiophene-2-carboxylic acid will form.
o Collect the solid by filtration.
o Wash the collected solid with a small amount of cold water.

o Dry the product under a vacuum to yield the final 5-Phenylthiophene-2-carboxylic acid.

o Self-Validation:

o The final product can be characterized and its purity confirmed using techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). For
example, the proton NMR spectrum in DMSO-d6 should show characteristic peaks for the
aromatic protons and the carboxylic acid proton.[1] Electrospray ionization mass
spectrometry (ESI-MS) would show a peak corresponding to the deprotonated molecule
[M-H]~.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-depth Technical Guide: 5-Phenoxythiophene-2-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8582683/docs#in-depth-technical-guide-5-
phenoxythiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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